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Compound of Interest

Compound Name: Etonogestrel

Cat. No.: B1671717

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
formulation of etonogestrel-releasing intravaginal rings (IVRs). This document covers the
essential components, manufacturing processes, and quality control assays necessary for the
development of these long-acting drug delivery systems.

Introduction

Etonogestrel-releasing intravaginal rings are designed for sustained, controlled release of the
progestin etonogestrel for contraceptive purposes. The ring is a flexible, polymeric device that,
when placed in the vagina, releases a low, continuous dose of the hormone, which is absorbed
through the vaginal epithelium into the systemic circulation. This method of delivery bypasses
hepatic first-pass metabolism, allowing for lower doses and potentially reducing side effects
compared to oral contraceptives.[1][2] The most well-known example is NuvaRing®, which
contains both etonogestrel and ethinyl estradiol.[3][4][5][6][7]

Formulation Components and Design

The formulation of an etonogestrel IVR involves the careful selection of polymers and the
active pharmaceutical ingredient (API). The design of the ring is critical to achieving the desired
release profile.

Active Pharmaceutical Ingredient (API)
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o Etonogestrel: A third-generation progestin, it is the active metabolite of desogestrel.[6] It is
highly potent and used in various hormonal contraceptives.

Polymers

The choice of polymer is crucial as it governs the release rate, flexibility, and biocompatibility of
the ring. Commonly used polymers include:

o Ethylene Vinyl Acetate (EVA) Copolymers: Widely used in commercial products like
NuvaRing®.[4][5][7][8] The ratio of ethylene to vinyl acetate can be varied to modulate the
polymer's permeability and, consequently, the drug release rate.[2]

 Silicones: These are biocompatible and have been extensively used in medical devices.
They can be formulated to achieve a wide range of mechanical properties and release
kinetics.

e Polyurethanes (PU): Known for their good mechanical strength and biocompatibility.[2]

Ring Design

Several designs can be employed to control the release of etonogestrel:

» Reservoir-Type: This design consists of a drug-loaded core encapsulated by a non-
medicated, rate-controlling membrane.[1][2][3] NuvaRing® is an example of a reservoir-type
IVR.[3]

o Matrix-Type: The drug is homogeneously dispersed throughout the polymer matrix. The
release rate in this design is proportional to the drug loading and the surface area of the
device.[3]

o Sandwich-Type: This is a hybrid design featuring a drug-free core, a drug-loaded layer, and
an outer, drug-free, rate-controlling layer.[3]

Quantitative Formulation Data

The following tables summarize the quantitative data for representative etonogestrel-releasing
IVR formulations.
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Table 1: Composition of Commercial Etonogestrel/Ethinyl Estradiol Vaginal Rings

Component NuvaRing® | Generics Ornibel®
Etonogestrel 11.7 mg[4][5]1[7119] 11.00 mg[10]
Ethinyl Estradiol 2.7 mg[4][5][71[9] 3.474 mg[10]

) New polymer composition
Ethylene vinylacetate
Polymer (polyurethane-based)[2][10]
copolymers[4][5][71[9]

[11]
Other Excipients Magnesium stearate[4][5][7][9] Not specified
Outer Diameter: 54 mm,
Dimensions Cross-sectional Diameter: 4 Not specified

mm[4][5][7][9]

Table 2: In Vitro Daily Release Rates of Etonogestrel and Ethinyl Estradiol

Product Etonogestrel (p g/day ) Ethinyl Estradiol (u g/day )

NuvaRing® / Generics ~120[4][5][7][9] ~15[4][5][7][9]

Day 1: 119 + 8; Day 2-20
Day 1: 15 + 1; Day 2-22 (avg):

Ornibel® (Intact Ring) (avg): 132 £ 5; Day 21: 111 +
18 +1; Day 21: 18 + 1[12]
5[12]
3D-Printed CLIPLOW IVR 72 (after day 49)[13] 12[13]

Experimental Protocols

Protocol for Manufacturing a Reservoir-Type IVR via
Extrusion

This protocol describes a common method for producing a two-component, reservoir-type IVR.
Materials and Equipment:

» Etonogestrel powder
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Ethylene Vinyl Acetate (EVA) copolymer (e.g., with 28% vinyl acetate for the core)

Ethylene Vinyl Acetate (EVA) copolymer (e.g., with 9% vinyl acetate for the membrane)

Hot-melt extruder with a co-extrusion die

Precision cutter

Welding equipment (e.g., heat or solvent-based)
Procedure:

» Blending: Dry blend the etonogestrel powder with the core EVA polymer until a
homogenous mixture is achieved.

e Extrusion:
o Feed the drug-polymer blend into the core extruder.
o Feed the membrane EVA polymer into the shell extruder.

o Co-extrude the two materials through a die to form a continuous, drug-loaded core with a
non-medicated outer layer.

e Cutting: Cut the extruded rod into precise lengths corresponding to the desired
circumference of the ring.

¢ Ring Formation: Join the two ends of the cut rod to form a ring. This can be achieved by heat
welding or using a suitable solvent.

» Curing/Annealing: The formed rings may be subjected to a curing or annealing process to
ensure dimensional stability and consistent drug release.

Protocol for In Vitro Release Testing

This protocol outlines a standardized method for evaluating the release of etonogestrel from
the IVR.

Materials and Equipment:
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 Dissolution bath with temperature control

» Glass vessels

e Ring holders (to prevent floating)

o Stirrers

 Dissolution medium (e.g., isotonic saline solution or simulated vaginal fluid)

e High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., C18)
and detector (e.g., UV)

Procedure:

e Medium Preparation: Prepare the dissolution medium and pre-heat it to 37°C in the
dissolution vessels.

o Sample Preparation: Place each IVR in a ring holder and submerge it in a vessel containing
a defined volume of the dissolution medium.

 Dissolution:
o Begin stirring at a specified rate (e.g., 50-100 rpm).

o At predetermined time points (e.g., daily for 21 days), withdraw an aliquot of the
dissolution medium for analysis.

o Replace the withdrawn volume with fresh, pre-heated medium to maintain a constant
volume.

e Sample Analysis:

o Analyze the collected samples for etonogestrel concentration using a validated HPLC
method.

o Construct a cumulative release profile by plotting the amount of etonogestrel released
over time.
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o Calculate the daily release rate.

Visualizations

The following diagrams illustrate key processes and concepts in the formulation of
etonogestrel-releasing IVRs.

Raw Materials Quality Control

Etonogestrel (API) > Physical Characterization

Manufacturing Process
Core Polymer (e.g., EVA 28%) }—>

Cutting to Length }—>

Membrane Polymer (e.g., EVA 9%) ‘

Y

Blending API and Core Polymer }—b{ Co-Extrusion }—>

A

Ring Formation (Welding) H In Vitro Release Testing

Click to download full resolution via product page

Caption: Manufacturing workflow for a reservoir-type etonogestrel IVR.
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Caption: Drug release and absorption mechanism from a reservoir IVR.

Conclusion

The development of etonogestrel-releasing intravaginal rings requires a multidisciplinary
approach, integrating polymer science, pharmaceutical technology, and analytical chemistry.
The protocols and data presented here provide a foundational guide for researchers and
developers in this field. Careful optimization of the formulation components, ring design, and
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manufacturing process is essential to achieve a safe, effective, and reliable long-acting

contraceptive product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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